Cas no 1261840-48-5 (2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol)

2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is a specialized organic compound featuring a pyridine core substituted with an amino group, a trifluoromethoxyphenyl moiety, and a hydroxymethyl group at the 4-position. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the hydroxymethyl functionality offers a versatile handle for further derivatization. Its well-defined heterocyclic framework is advantageous for designing bioactive molecules, particularly in kinase inhibition or receptor modulation studies. The compound’s high purity and structural precision ensure reproducibility in synthetic applications, supporting its use as a key intermediate in drug discovery and development.
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol structure
1261840-48-5 structure
Product Name:2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
CAS No:1261840-48-5
MF:C13H11F3N2O2
MW:284.233853578568
CID:4929128
Update Time:2025-10-29

2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
    • Inchi: 1S/C13H11F3N2O2/c14-13(15,16)20-10-3-1-8(2-4-10)11-9(7-19)5-6-18-12(11)17/h1-6,19H,7H2,(H2,17,18)
    • InChI Key: AWCZNEXDFPOXHD-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C1C(N)=NC=CC=1CO)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 307
  • XLogP3: 2.4
  • Topological Polar Surface Area: 68.4

2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022004999-250mg
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
1261840-48-5 97%
250mg
$727.60 2022-03-01
Alichem
A022004999-500mg
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
1261840-48-5 97%
500mg
$1,078.00 2022-03-01
Alichem
A022004999-1g
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
1261840-48-5 97%
1g
$1,713.60 2022-03-01

Additional information on 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

Introduction to 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261840-48-5)

2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1261840-48-5, represents a convergence of structural complexity and functional diversity, making it a subject of intense research interest. The presence of multiple pharmacophoric moieties, including an amino group, a pyridine ring, and a trifluoromethoxy-substituted phenyl ring, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is characterized by its pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring is flanked by an amino group at the 2-position and a hydroxymethyl group at the 4-position, while the 3-position is attached to a phenyl ring substituted with a trifluoromethoxy group. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which are critical for its potential biological activity.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature makes 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol an attractive scaffold for designing molecules that target enzymes and receptors involved in disease processes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine moiety is frequently found in drugs that interact with central nervous system (CNS) receptors, such as serotonin and dopamine receptors. Additionally, the presence of an amino group provides a site for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the molecule. These characteristics make 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol a versatile tool for exploring new therapeutic strategies.

Recent studies have begun to elucidate the pharmacological profile of 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol, revealing promising interactions with various biological targets. For instance, preliminary in vitro assays have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The trifluoromethoxy-substituted phenyl ring appears to play a crucial role in mediating these interactions by enhancing binding affinity through hydrophobic interactions and dipole-dipole forces.

The hydroxymethyl group at the 4-position of the pyridine ring adds another layer of complexity to the molecule's biological behavior. This functional group can participate in hydrogen bonding interactions with biological targets, potentially influencing the compound's binding kinetics and efficacy. Furthermore, the amino group provides a site for post-synthetic modifications, such as acylation or amidation, which can further tailor the pharmacological properties of the molecule.

From a synthetic chemistry perspective, 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol presents an intriguing challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in facilitating key bond-forming steps in the synthesis of this compound.

The development of efficient synthetic routes to 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol has enabled researchers to produce larger quantities of the material for preclinical studies. These studies are essential for evaluating the safety and efficacy of new drug candidates before they can be considered for human trials. Preliminary toxicity assays have shown that this compound exhibits moderate solubility in aqueous buffers and moderate oral bioavailability in animal models, suggesting potential for further development.

The future direction of research on 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying different functional groups within the molecule, researchers can identify which structural features are most critical for biological activity. This approach will help to refine the compound's chemical structure to maximize its therapeutic potential while minimizing unwanted side effects.

In conclusion,2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261840-48-5) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and other diseases. As synthetic methodologies continue to evolve,the accessibility of such complex molecules will only increase,opening up new avenues for therapeutic innovation.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.